molecular formula C8H7N3O6 B14672318 2,2,2-Trinitro-1-phenylethane CAS No. 38677-56-4

2,2,2-Trinitro-1-phenylethane

Cat. No.: B14672318
CAS No.: 38677-56-4
M. Wt: 241.16 g/mol
InChI Key: AJYDBHCFRVMOBB-UHFFFAOYSA-N
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Description

2,2,2-Trinitro-1-phenylethane is an organic compound with the molecular formula C₈H₇N₃O₆ and a molecular weight of 241.1577 g/mol It is characterized by the presence of three nitro groups (-NO₂) attached to the central carbon atom, which is also bonded to a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2,2-Trinitro-1-phenylethane typically involves the nitration of 1-phenylethane. The process requires the use of concentrated nitric acid and sulfuric

Properties

CAS No.

38677-56-4

Molecular Formula

C8H7N3O6

Molecular Weight

241.16 g/mol

IUPAC Name

2,2,2-trinitroethylbenzene

InChI

InChI=1S/C8H7N3O6/c12-9(13)8(10(14)15,11(16)17)6-7-4-2-1-3-5-7/h1-5H,6H2

InChI Key

AJYDBHCFRVMOBB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

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